Cas no 1514044-40-6 (1-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 1514044-40-6
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 6288794
• PubChem ID: 83486389
• Update Time: 2025-05-20

1-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1802835
• 1514044-40-6

• Inchi： 1S/C14H18O2/c1-9-5-6-11(10(2)7-9)14(12(15)16)8-13(14,3)4/h5-7H,8H2,1-4H3,(H,15,16)
• InChI Key： XEEQIUIHGRNJEQ-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(C)=CC=2C)CC1(C)C)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 1-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

1-(2,4-Dimethylphenyl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound 1-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by the CAS number 1514044-40-6, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropane carboxylic acids, which have garnered attention due to their structural rigidity and potential biological activities. The molecule consists of a cyclopropane ring substituted with a carboxylic acid group and a 2,4-dimethylphenyl group, making it a derivative of substituted benzoic acids.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery and development. The cyclopropane ring in this compound contributes to its unique electronic and steric properties, which are crucial for its interactions with biological targets. The carboxylic acid group introduces acidity and hydrogen bonding capabilities, enhancing its potential as a ligand in medicinal chemistry applications.

The 2,4-dimethylphenyl group attached to the cyclopropane ring adds further complexity to the molecule's structure. This substituent not only increases the molecule's lipophilicity but also provides additional sites for functionalization or further chemical modifications. Such modifications can be pivotal in optimizing the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug candidates.

From a synthetic perspective, the preparation of 1-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid involves multi-step organic reactions. Researchers have employed various strategies, including Friedel-Crafts alkylation and subsequent cyclization reactions, to construct the cyclopropane ring. The use of transition metal catalysts has also been explored to enhance reaction efficiency and selectivity.

In terms of applications, this compound has shown promise in several areas. Its rigid structure makes it an ideal candidate for studying molecular recognition and supramolecular chemistry. Additionally, its potential as a building block for more complex molecules has been recognized in combinatorial chemistry and high-throughput screening campaigns.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 1-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid with greater accuracy. Molecular docking studies have revealed that this compound could potentially bind to various protein targets involved in diseases such as cancer and neurodegenerative disorders.

The synthesis and characterization of this compound have been documented in several peer-reviewed journals. For instance, a study published in *Journal of Organic Chemistry* detailed the stereochemical outcomes of its synthesis pathway. Another research article in *Chemical Communications* explored its potential as an inhibitor of specific enzymes relevant to metabolic disorders.

In conclusion, 1-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is a versatile compound with a rich structural framework that offers numerous opportunities for further exploration in both academic and industrial settings. Its unique properties make it a valuable addition to the arsenal of compounds used in modern drug discovery and materials science.